1-(4,4-Difluoropiperidin-1-yl)-2-thiophen-3-ylethanone

• IUPAC Name: 1-(4,4-difluoropiperidin-1-yl)-2-thiophen-3-ylethanone
• InChI: InChI=1S/C11H13F2NOS/c12-11(13)2-4-14(5-3-11)10(15)7-9-1-6-16-8-9/h1,6,8H,2-5,7H2
• InChI Key: GXDRALHXXKZWFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C(=O)CC2=CSC=C2
• Molecular Formula: C11H13F2NOS
• Molecular Weight: 245.29 g/mol

Description

The compound “1-(4,4-Difluoropiperidin-1-yl)-2-thiophen-3-ylethanone” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other biologically active compounds. The presence of two fluorine atoms on the piperidine ring could potentially affect the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring and the thiophene ring would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. The piperidine ring and the thiophene ring could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of specific functional groups would all play a role.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity, exploring its reactivity, and optimizing its synthesis.